N-(3-imidazol-1-ylpropyl)-4-(4-methylphenyl)sulfonyl-2-phenyl-1,3-oxazol-5-amine

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-4-(4-methylphenyl)sulfonyl-2-phenyl-1,3-oxazol-5-amine
• InChI: InChI=1S/C22H22N4O3S/c1-17-8-10-19(11-9-17)30(27,28)22-21(24-12-5-14-26-15-13-23-16-26)29-20(25-22)18-6-3-2-4-7-18/h2-4,6-11,13,15-16,24H,5,12,14H2,1H3
• InChI Key: FEVVBMVPPOZDCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CC=C3)NCCCN4C=CN=C4
• Molecular Formula: C22H22N4O3S
• Molecular Weight: 422.5 g/mol

Description

N-(3-imidazol-1-ylpropyl)-4-(4-methylphenyl)sulfonyl-2-phenyl-1,3-oxazol-5-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known by its abbreviated name 'compound 29' and has been synthesized by various methods for scientific research purposes.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

Research on amidomethane sulfonyl-linked bis heterocycles, including pyrrolyl oxazoles, thiazoles, and imidazoles, highlights the interest in these compounds for their antioxidant activities. Compounds with similar structural features have shown promising results, outperforming even established antioxidants like Ascorbic acid in some tests (Talapuru et al., 2014). This underscores the potential of sulfonyl-linked heterocycles in developing new antioxidant agents.

Another area of research involves the synthesis of bioactive molecules containing sulphonamido quinazolinyl imidazole structures for biological and pharmacological screening. These molecules have been evaluated for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities, indicating the versatility of imidazole derivatives in drug discovery (Patel et al., 2009).

Enzyme Inhibition for Therapeutic Applications

Studies also focus on the enzyme inhibitory potential of new sulfonamides, incorporating structures analogous to the queried compound. These investigations aim at discovering new therapeutic agents targeting specific enzymes like α-glucosidase and acetylcholinesterase, critical for managing conditions such as diabetes and Alzheimer's disease. The structure-activity relationship analysis and in silico molecular docking studies provide insights into the mechanism of action and the potential therapeutic applications of these compounds (Abbasi et al., 2019).

Advanced Material Science Applications

The research extends beyond biological activity, with investigations into the synthesis of imidazole derivatives for materials science applications. For instance, the development of novel synthetic routes to create imidazolyl derivatives of the thiochroman ring opens up possibilities for new materials with unique chemical and physical properties, potentially applicable in electronics, catalysis, and photonics (Cozzi & Pillan, 1988).